Cas no 380349-35-9 (N-(4-ethylphenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine)

• Product Name: N-(4-ethylphenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine
• CAS No: 380349-35-9
• MF: C₁₂H₁₆N₂S
• MW: 220.333841323853
• CID: 843441
• PubChem ID: 2133441
• Update Time: 2025-06-11

N-(4-ethylphenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine Chemical and Physical Properties

Names and Identifiers

• (5,6-DIHYDRO-4H-[1,3]THIAZIN-2-YL)-(4-ETHYL-PHENYL)-AMINE
• EN300-02460
• AKOS000115476
• HMS2897O19
• MLS001233668
• SR-01000031981
• STL282789
• 380349-35-9
• AKOS030697244
• ZVK
• N-(4-ethylphenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine
• Z48963319
• J-501527
• HMS1765C14
• G34767
• AKOS008017720
• SMR000595604
• CHEMBL1425188
• SR-01000031981-1

• Inchi： 1S/C12H16N2S/c1-2-10-4-6-11(7-5-10)14-12-13-8-3-9-15-12/h4-7H,2-3,8-9H2,1H3,(H,13,14)
• InChI Key： OSKCNZZSIHVFTH-UHFFFAOYSA-N
• SMILES： S1C(=NCCC1)NC1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 220.10341969g/mol
• Monoisotopic Mass: 220.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 343.5±35.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-(4-ethylphenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on N-(4-ethylphenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine

Professional Introduction to N-(4-ethylphenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine (CAS No. 380349-35-9)

N-(4-ethylphenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine, identified by its Chemical Abstracts Service (CAS) number 380349-35-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in the development of novel therapeutic agents.

The molecular structure of N-(4-ethylphenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine consists of a thiazine core, which is a six-membered aromatic ring containing sulfur and nitrogen atoms. This core is substituted with an ethylphenyl group at the 4-position and an amine group at the 2-position. The presence of these functional groups imparts unique electronic and steric properties to the molecule, which are crucial for its interaction with biological targets.

In recent years, there has been growing interest in thiazine derivatives due to their diverse pharmacological properties. Thiazines have been shown to exhibit antimicrobial, anti-inflammatory, and anticancer activities. Specifically, N-(4-ethylphenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine has been investigated for its potential role in modulating enzyme activity and inhibiting the growth of various pathogens. Its ability to interact with biological macromolecules such as proteins and enzymes makes it a promising candidate for drug discovery.

The synthesis of N-(4-ethylphenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as catalytic hydrogenation, nucleophilic substitution, and cyclization reactions are commonly used in its preparation.

The pharmacological evaluation of N-(4-ethylphenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting potential therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary in vivo studies have shown that this compound can modulate immune responses without significant toxicity.

The structural features of N-(4-ethylphenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine, particularly the ethylphenyl moiety and the thiazine ring, contribute to its binding affinity for specific biological targets. Computational modeling techniques have been utilized to predict how this compound interacts with proteins and enzymes at the molecular level. These studies provide valuable insights into its mechanism of action and help guide further optimization efforts.

In conclusion, N-(4-ethylphenyl)-5,6-dihydro-4H-1,3-thiazin-2-am ine(CAS No. 380349359) represents a significant advancement in pharmaceutical chemistry. Its unique structural properties and promising biological activities make it a valuable compound for further research and development. As our understanding of its pharmacological profile continues to grow, it holds great potential for the discovery of novel therapeutic agents that could address various human diseases.